4-(4-acetylphenyl)-N-(3,4-dichlorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(4-acetylphenyl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H19Cl2N3O2/c1-13(25)14-2-5-16(6-3-14)23-8-10-24(11-9-23)19(26)22-15-4-7-17(20)18(21)12-15/h2-7,12H,8-11H2,1H3,(H,22,26)
• InChI Key: PZYGZLGABCCKHF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H19Cl2N3O2
• Molecular Weight: 392.3 g/mol

Description

4-(4-acetylphenyl)-N-(3,4-dichlorophenyl)-1-piperazinecarboxamide is a chemical compound that has drawn attention in various scientific studies for its potential applications in medicinal chemistry and pharmacology. This compound is part of the piperazine derivatives, known for their versatile biological activities and applications in drug development.

Synthesis Analysis

The synthesis of similar piperazine derivatives involves multi-step chemical reactions, including alkylation, acidulation, reduction of nitro groups, diazotization, substitution, and hydrolysis. These processes yield pharmaceutical intermediates like 1-(2,3-dichlorophenyl)piperazine, indicating the complexity and efficiency of synthesizing such compounds (Quan, 2006).

Molecular Structure Analysis

The molecular structure of piperazine derivatives, including 4-(4-acetylphenyl)-N-(3,4-dichlorophenyl)-1-piperazinecarboxamide, can be characterized using various spectroscopic techniques. These compounds often feature complex molecular interactions, such as hydrogen bonding, which play a crucial role in their biological activities. Crystallography studies have revealed two polymorphs for similar salts, showing minor differences in the conformations of the anions and cations (Jotani, Wardell, & Tiekink, 2018).

Chemical Reactions and Properties

Piperazine derivatives undergo various chemical reactions that modify their chemical properties. These reactions include but are not limited to, hydrosilylation of N-aryl imines, indicating the compound's reactivity and potential for further chemical modifications (Wang et al., 2006).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, are crucial for their application in drug formulation. Studies have shown that crystal density, packing efficiency, and lattice energy vary among polymorphs, affecting the compound's stability and solubility (Jotani, Wardell, & Tiekink, 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with biological targets, are essential for understanding the compound's mechanism of action. Molecular docking and structural analysis have been used to predict the interaction of piperazine derivatives with biological receptors, providing insights into their potential therapeutic applications (Mehta et al., 2019).